Norleucine hydrochloride
Overview
Description
Norleucine hydrochloride is a useful research compound. Its molecular formula is C6H14ClNO2 and its molecular weight is 167.63 g/mol. The purity is usually 95%.
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Scientific Research Applications
Interaction with Peptides : Norleucine, a structural analog of methionine, shows different behavior with phospholipids compared to methionine-containing peptides. For instance, norleucine-containing peptides exhibit a greater tendency to partition into the lipid phase, affecting the lipid phase transition enthalpy (Epand & Raymer, 2009).
Effects on Feeding Behavior : In rats, norleucine affects growth and feeding behavior. Dietary levels of norleucine can depress growth and food intake, and it demonstrates a competitive influence on amino acid transport into the brain (Tews, Repa, & Harper, 1990).
Incorporation into Proteins : Norleucine is produced during the synthesis of proteins by Escherichia coli and can be incorporated into proteins in place of methionine. It is generated via the leucine biosynthetic pathway and can compete successfully with methionine for incorporation (Bogosian et al., 1989).
In Recombinant Protein Production : In recombinant Escherichia coli fermentation, norleucine and norvaline accumulation can be influenced by oxygen limitation and trace element availability. Supplementation with molybdenum, nickel, and selenium can significantly reduce the concentration of these amino acids (Biermann et al., 2013).
Inactivation of Enzymes : Norleucine has been used to inactivate enzymes like pepsin, demonstrating its potential in biochemical studies and enzyme regulation (Rajagopalan, Stein, & Moore, 1966).
Modification of Protein Stability : Norleucine has been used to study protein stability by replacing charged surface residues, providing insights into the role of electrostatic interactions in protein stability (Spector et al., 2000).
Metabolic Pathways and Protein Turnover : Studies on L-norleucine have contributed to understanding the role of branched-chain amino acids in protein turnover and metabolism, particularly in skeletal muscle (Schott et al., 1985).
Properties
IUPAC Name |
2-aminohexanoic acid;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2.ClH/c1-2-3-4-5(7)6(8)9;/h5H,2-4,7H2,1H3,(H,8,9);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJVQLAKDPRPPTP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C(=O)O)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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